![molecular formula C12H8ClF3N4O2 B2401027 3-chloro-N'-{[5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}benzohydrazide CAS No. 338975-57-8](/img/structure/B2401027.png)
3-chloro-N'-{[5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}benzohydrazide
Description
3-chloro-N'-{[5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}benzohydrazide is a useful research compound. Its molecular formula is C12H8ClF3N4O2 and its molecular weight is 332.67. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N'-{[5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}benzohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N'-{[5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}benzohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in this compound, is found in many FDA-approved drugs . The trifluoromethyl group contributes to the pharmacological activities of these drugs . Therefore, this compound could potentially be used in the development of new pharmaceuticals.
Antifungal Activity
Many 3-chloro-5-substituted-4H-1,2,6-thiadiazines, which share a similar structure with this compound, have shown plant antifungal activity . This suggests that our compound could also have potential applications in the development of new antifungal agents.
Organic Photovoltaics
The compound could be used as a building block for the synthesis of oligomeric and polymeric donors for organic photovoltaics . This is due to its potential useful electronic properties .
Liquid Crystalline Properties
Some fused analogues of 3-chloro-5-substituted-4H-1,2,6-thiadiazines display liquid crystalline properties . This suggests that our compound could also be used in the development of new materials with liquid crystalline properties.
Near-Infrared Dyes
Some fused analogues of 3-chloro-5-substituted-4H-1,2,6-thiadiazines behave as near-infrared dyes . This suggests that our compound could also be used in the development of new near-infrared dyes.
Molecule-Based Magnetic and Conducting Materials
Selected 4H-1,2,6-thiadiazines were proposed as radical anion precursors for molecule-based magnetic and conducting materials . This suggests that our compound could also be used in the development of new magnetic and conducting materials.
properties
IUPAC Name |
3-chloro-N-[(E)-[3-oxo-5-(trifluoromethyl)-1,2-dihydropyrazol-4-yl]methylideneamino]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClF3N4O2/c13-7-3-1-2-6(4-7)10(21)19-17-5-8-9(12(14,15)16)18-20-11(8)22/h1-5H,(H,19,21)(H2,18,20,22)/b17-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQZDVDGAVPLMMJ-YAXRCOADSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NN=CC2=C(NNC2=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Cl)C(=O)N/N=C/C2=C(NNC2=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClF3N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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